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Compound of Interest

Compound Name: Benzyl glycolate

Cat. No.: B121983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety, handling, and

material safety data sheet (MSDS) for benzyl glycolate. The information is intended to support

researchers, scientists, and drug development professionals in the safe and effective use of

this compound. All quantitative data has been summarized into tables for clarity and ease of

comparison.

Chemical and Physical Properties
Benzyl glycolate is an organic compound that is the ester of benzyl alcohol and glycolic acid.

It is a colorless to pale yellow liquid with a mild, pleasant aroma.[1][2] It is valued for its use in

the fragrance and flavoring industries and as a solvent or plasticizer in various applications.[1]

Table 1: Physical and Chemical Properties of Benzyl Glycolate
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Property Value Reference

CAS Number 30379-58-9 [2][3]

Molecular Formula C9H10O3 [2][3]

Molecular Weight 166.17 g/mol [3]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 136 °C at 19 hPa [3]

Density 1.171 g/cm³ at 25 °C [3]

Flash Point >113 °C (closed cup) [3]

Solubility
Soluble in organic solvents,

less soluble in water
[1]

Safety and Hazards
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), benzyl glycolate is classified with the following hazards:

H315: Causes skin irritation[4]

H319: Causes serious eye irritation[4]

H335: May cause respiratory irritation[4]

Currently, there is limited specific toxicological data available for benzyl glycolate. Most safety

data sheets indicate "no data available" for acute toxicity, skin corrosion/irritation, serious eye

damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and

reproductive toxicity.[3] One source suggests it may have mild skin irritant properties.[1][2]

Another indicates it has shown biological activity related to toll-like receptor 4 (TLR-4) and may

have a role in modulating immune responses.[5]

Due to the lack of extensive toxicological data, caution should be exercised when handling this

compound.
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Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of benzyl
glycolate and ensuring a safe laboratory environment.

Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe mist or vapor.[6]

Ensure adequate ventilation and work under a chemical fume hood.[6][7] Wash hands

thoroughly after handling.[6]

Storage: Store in a cool, dry, and well-ventilated area.[6][8] Keep the container tightly closed.

[6][8] Store away from incompatible materials such as strong oxidizing agents.[3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is recommended when handling benzyl glycolate:

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification Reference

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

Must comply with

ANSI Z87.1

standards. A face

shield may be

required for splash

hazards.

[6]

Hand Protection
Chemical-resistant

gloves

Disposable nitrile

gloves are suitable for

short-term protection.

Always inspect gloves

before use and

change them

immediately upon

contamination.

[6]

Body Protection Laboratory Coat

A standard lab coat

should be worn and

buttoned to protect

skin and clothing. For

larger quantities or

splash potential, a

chemically resistant

gown is

recommended.

[6][8]

Respiratory Protection
NIOSH-approved

respirator

Not generally required

under normal use with

adequate ventilation.

If aerosols or mists

are generated, or if

working in a poorly

ventilated area, a

respirator may be

necessary.

[6][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://joint-research-centre.ec.europa.eu/projects-and-activities/reference-and-measurement/european-union-reference-laboratories/eu-reference-laboratory-alternatives-animal-testing-eurl-ecvam/alternative-methods-toxicity-testing/validated-test-methods-health-effects/eye-irritationserious-eye_en
https://joint-research-centre.ec.europa.eu/projects-and-activities/reference-and-measurement/european-union-reference-laboratories/eu-reference-laboratory-alternatives-animal-testing-eurl-ecvam/alternative-methods-toxicity-testing/validated-test-methods-health-effects/eye-irritationserious-eye_en
https://joint-research-centre.ec.europa.eu/projects-and-activities/reference-and-measurement/european-union-reference-laboratories/eu-reference-laboratory-alternatives-animal-testing-eurl-ecvam/alternative-methods-toxicity-testing/validated-test-methods-health-effects/eye-irritationserious-eye_en
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://joint-research-centre.ec.europa.eu/projects-and-activities/reference-and-measurement/european-union-reference-laboratories/eu-reference-laboratory-alternatives-animal-testing-eurl-ecvam/alternative-methods-toxicity-testing/validated-test-methods-health-effects/eye-irritationserious-eye_en
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Measures
In the event of exposure to benzyl glycolate, follow these first-aid procedures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[6][8][9]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15-20 minutes.[6][8][9] Remove contaminated clothing.[6][9] If skin irritation or a

rash occurs, get medical advice.[6]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[6][8] Remove

contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[6][10] If

eye irritation persists, seek medical attention.[6]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[6][8]

Exposure Type Immediate Actions Medical Attention

Inhalation Move to Fresh Air

Skin Contact Wash with Soap & Water (15-20 min)

Eye Contact Rinse with Water (15 min)

Ingestion Rinse Mouth with Water Seek Medical Attention

If breathing is difficult

If irritation persists

If irritation persists

Do NOT Induce Vomiting
If unwell
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First-Aid Procedures for Benzyl Glycolate Exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards Arising from the Chemical: In case of fire, hazardous gases such as carbon

monoxide can be generated.[11]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus and full

firefighting turnout gear.[12]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate environmental contamination and

ensure safety:

Personal Precautions: Ensure adequate ventilation. Evacuate non-essential personnel. Avoid

breathing vapors, mist, or gas.[8]

Environmental Precautions: Prevent product from entering drains.[8]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth) and

collect it into a suitable container for disposal.[11] Clean the affected area with soap and

water.[6]
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Workflow for Handling Accidental Releases.
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Experimental Protocols for Toxicity Testing
While specific experimental data for benzyl glycolate is limited, the following are summaries of

standard OECD guidelines that would be used to assess the toxicity of such a chemical.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is used to estimate the acute oral toxicity of a substance.[1][13]

Principle: A stepwise procedure is used with a limited number of animals per step. The

substance is administered orally to a group of animals at one of the defined dose levels. The

outcome of the test (survival or death of the animals) determines the next step: dosing at a

higher or lower dose level, or cessation of testing.

Animal Model: Typically, rats are used.[14]

Procedure:

Animals are fasted prior to dosing.[14]

The test substance is administered in a single dose by gavage.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.[15]

A necropsy is performed on all animals at the end of the observation period.

Data Analysis: The method allows for the classification of the substance into a toxicity

category based on the number of animals affected at different dose levels.[1][13]

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method - OECD Guideline 439
This in vitro method is used to assess the skin irritation potential of a substance.[12][16]

Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)

model, which mimics the biochemical and physiological properties of the upper layers of
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human skin.[7][16] Cell viability is measured to determine the irritant potential.

Procedure:

The test substance is applied to the surface of the RhE tissue.

After a defined exposure period, the substance is removed by washing.

The viability of the tissue is assessed by measuring the conversion of a vital dye (e.g.,

MTT) into a colored formazan salt, which is quantified spectrophotometrically.[16]

Data Analysis: If the cell viability is reduced below a certain threshold (typically ≤ 50%), the

substance is classified as a skin irritant.[12][16]

Acute Eye Irritation/Corrosion - OECD Guideline 405
This in vivo test is used to determine the potential of a substance to cause eye irritation or

corrosion.[8][9]

Principle: The test substance is instilled into the conjunctival sac of one eye of an animal,

with the other eye serving as a control. The eyes are then examined for signs of irritation or

corrosion.

Animal Model: The albino rabbit is the preferred species.[17]

Procedure:

A single dose of the test substance is applied to one eye of the animal.[9]

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application.[9]

Observations are made for corneal opacity, iris lesions, and conjunctival redness and

swelling (chemosis).

Data Analysis: The severity and reversibility of the ocular lesions are scored to classify the

substance's irritation potential.[9] A weight-of-evidence analysis and in vitro testing are
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strongly encouraged before conducting in vivo studies to minimize animal testing.[6][8][17]

[18]

Conclusion
Benzyl glycolate is a versatile compound with applications in various industries. While it is

generally considered to have a favorable safety profile for its intended uses, the available

toxicological data is limited. The GHS classification indicates that it can cause skin, eye, and

respiratory irritation. Therefore, it is imperative that researchers, scientists, and drug

development professionals adhere to strict safety protocols, including the use of appropriate

personal protective equipment and proper handling and storage procedures. In the absence of

comprehensive substance-specific toxicity data, a cautious approach is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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